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Compound of Interest

3-Hydroxy-1,2-benzoxazole-6-
Compound Name:
carbaldehyde

Cat. No.: B13195981

Get Quote

Executive Summary

3-Hydroxy-1,2-benzoxazole-6-carbaldehyde represents a high-value "bifunctional pivot"

scaffold in medicinal chemistry. Its utility stems from the orthogonal reactivity of its two primary
handles:

¢ The C6-Formyl Group: A classic electrophile for reductive amination, condensation, and
olefination.

e The C3-Hydroxyl Group (Lactam Tautomer): An acidic handle (pKa ~6.5—7.0) capable of O-
alkylation, N-alkylation, or activation (via conversion to chloride/triflate) for Palladium-
catalyzed cross-coupling.

This guide provides validated protocols for exploiting these handles to generate diverse
chemical libraries, specifically targeting kinase inhibitors and antipsychotic pharmacophores
(bioisosteres of salicylates and quinolinones).
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The molecule exists in a tautomeric equilibrium between the 3-hydroxy-1,2-benzisoxazole
(enol) and 1,2-benzisoxazol-3(2H)-one (keto/lactam) forms. In solution, the lactam form often
predominates, but reactivity can be driven towards the O-substituted aromatic form using
specific bases or activation agents.
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Figure 1: Orthogonal reactivity map. The C6-aldehyde allows for rapid diversification of the
“tail," while the C3-position allows for core modification or "head" group attachment.

Module A: C6-Aldehyde Functionalization

The presence of the acidic C3-OH group requires specific modifications to standard aldehyde
protocols to prevent solubility issues or catalyst deactivation.

Protocol 1: Reductive Amination (Library Synthesis)

Objective: Synthesis of 6-(aminomethyl)-1,2-benzisoxazol-3-ol derivatives. Mechanism:
Formation of an iminium ion followed by hydride reduction. Critical Consideration: The C3-OH
is acidic. Using a mild reducing agent like Sodium Triacetoxyborohydride (STAB) in the
presence of acetic acid ensures the imine forms despite the zwitterionic character of the
intermediate.
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Materials:

Starting Material: 3-Hydroxy-1,2-benzoxazole-6-carbaldehyde (1.0 eq)
Amine: Primary or Secondary amine (1.1 eq)

Reductant: Sodium Triacetoxyborohydride (STAB) (1.5 eq)

Solvent: 1,2-Dichloroethane (DCE) or THF (anhydrous)

Additive: Glacial Acetic Acid (1.0 eq)

Step-by-Step Protocol:

Imine Formation: In a dry reaction vial, dissolve the aldehyde (1 mmol) in DCE (5 mL). Add
the amine (1.1 mmol) and acetic acid (1 mmol). Stir at Room Temperature (RT) for 1 hour.
Note: If the aldehyde is insoluble, use a THF/MeOH (4:1) mixture.

Reduction: Add STAB (1.5 mmol) in one portion. The reaction may evolve gas mildly. Seal
and stir at RT for 4-16 hours.

Quench: Quench with saturated aqueous NaHCOs (5 mL). Caution: COz2 evolution.

Workup: Extract with EtOAc (3 x 10 mL). The product (amphoteric) may remain in the
agueous phase at high pH. Adjust aqueous layer to pH ~6—7 with 1M HCI if recovery is low,
then re-extract.

Purification: Dry organic layer over Na2SOa, filter, and concentrate. Purify via preparative
HPLC (Reverse Phase) or flash chromatography (DCM/MeOH gradient).

Protocol 2: Knoevenagel Condensation

Objective: Synthesis of conjugated cinnamic acid derivatives (e.g., for Michael acceptor

design).

Step-by-Step Protocol:
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e Mix: Combine aldehyde (1.0 eq) and active methylene compound (e.g., Malonic acid, 1.2 eq)
in Pyridine (solvent & base).

» Catalyst: Add Piperidine (0.1 eq).
e Reflux: Heat to 80-100°C for 4 hours.

o Workup: Pour into ice-cold 2M HCI. The precipitate (product) is collected by filtration. The
acidic conditions ensure the C3-OH is protonated and the product precipitates.

Module B: C3-Hydroxyl Activation & Coupling

Direct coupling at the C3 position is difficult. The industry-standard approach is to convert the
C3-0OH (lactam) into a C3-Chloro leaving group, restoring full aromaticity to the benzisoxazole
ring and enabling Palladium-catalyzed cross-coupling.

Protocol 3: Synthesis of 3-Chloro-1,2-benzisoxazole-6-
carbaldehyde

Safety Warning: POCIs is corrosive and reacts violently with water. Perform in a fume hood.
Step-by-Step Protocol:

o Activation: Place 3-Hydroxy-1,2-benzoxazole-6-carbaldehyde (1.0 g) in a round-bottom
flask.

e Reagent: Add POCIs (5.0 eq) and a catalytic amount of EtsN (0.5 eq) or DMF (3 drops).

o Heat: Reflux at 100°C for 3-5 hours. Monitor by TLC (The chloride is less polar than the
starting hydroxyl).

e Quench: Cool to RT. Pour the mixture slowly onto crushed ice/water with vigorous stirring.
Exothermic!

« |solation: Extract the resulting aqueous suspension with DCM. Wash with brine, dry, and
concentrate to yield the 3-Chloro intermediate.
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Protocol 4: Suzuki-Miyaura Cross-Coupling

Objective: Coupling the 3-Chloro intermediate with aryl boronic acids.

Materials:

Substrate: 3-Chloro-1,2-benzisoxazole-6-carbaldehyde (1.0 eq)

Coupling Partner: Aryl Boronic Acid (1.2 eq)

Catalyst: Pd(dppf)Cl2-DCM (0.05 eq) or Pd(PPhs)4 (0.05 eq)

Base: Na2COs (2M aqueous, 3.0 eq)

Solvent: 1,4-Dioxane (degassed)

Step-by-Step Protocol:

Setup: In a microwave vial or pressure tube, combine the chloro-substrate, boronic acid, and
catalyst.

Solvent: Add Dioxane and aqueous Na2COs. Sparge with Nitrogen for 5 minutes.

Reaction: Heat at 90°C (oil bath) or 110°C (Microwave) for 1-2 hours.

Workup: Filter through a Celite pad. Dilute with EtOAc, wash with water.

Purification: Flash chromatography (Hexane/EtOAC).

Data Summary & Troubleshooting
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Reaction Type Common Pitfall Solution

Low solubility of starting Switch solvent to THF/MeOH
material (4:1) or DMF.

Reductive Amination

Add molecular sieves (4A) or

Reductive Amination No reaction (Imine not forming) o ) )
Ti(OiPr)a to drive dehydration.

) Avoid excessive heating
o Ring cleavage (N-O bond S
Chlorination (POCIs) (>120°C); keep reaction time
break)
<6 hours.

Ensure strict deoxygenation

Suzuki Coupling Homocoupling of Boronic Acid ) ]
(Argon/Nitrogen sparging).
Use Ag2COs in Toluene for
Alkylation (C3-OH) N- vs O-alkylation mixture selective O-alkylation; Cs2COs3
in DMF favors N-alkylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. e-journals.in [e-journals.in]
2. Studies on 3-Substituted 1, 2-Benzisoxazole Derivatives. | [jstage.jst.go.jp]
3. globalresearchonline.net [globalresearchonline.net]

4. [New alkylated derivates and dissociation constans of 3-hydroxy-1,2-benzisoxazole] -
PubMed [pubmed.ncbi.nlm.nih.gov]

5. chemsynthesis.com [chemsynthesis.com]

6. US5158952A - 3-[2-[4-(6-fluoro-1,2-benzisoxozol-3-yl)-1-piperidinyl]ethyl]-6,7,8,9
tetrahydro-9-hydroxy-2-methyl-4H-pyrido [1,2-a]pyrimidin-4-one, compositions and method
of use - Google Patents [patents.google.com]

7. Synthesis of novel 6-fluoro-3-(4-piperidinyl)-1,2-benzisoxazole derivatives as
antiproliferative agents: a structure-activity relationship study - PubMed
[pubmed.ncbi.nim.nih.gov]

8. Studies on 3-substituted 1,2-benzisoxazole derivatives. 6. Syntheses of 3-
(sulfamoylmethyl)-1,2-benzisoxazole derivatives and their anticonvulsant activities - PubMed
[pubmed.ncbi.nim.nih.gov]

9. Benzoxazole synthesis [organic-chemistry.org]

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.organic-chemistry.org/namedreactions/knoevenagel-condensation.shtm
http://www.e-journals.in/pdf/V5N1/8-20.pdf
https://www.jstage.jst.go.jp/article/cpb1958/24/4/24_4_632/_article/-char/en
https://pubmed.ncbi.nlm.nih.gov/16092412/
https://www.chemsynthesis.com/base/chemical-structure-23331.html
https://patents.google.com/patent/US5158952A/en
https://pubmed.ncbi.nlm.nih.gov/19066725/
https://pubmed.ncbi.nlm.nih.gov/423197/
https://www.organic-chemistry.org/synthesis/heterocycles/benzo-fused/benzoxazoles.shtm
https://www.jstage.jst.go.jp/browse/cpb
https://www.benchchem.com/product/b13195981?utm_src=pdf-custom-synthesis#bc-rfq
http://www.e-journals.in/pdf/V5N1/8-20.pdf
https://www.jstage.jst.go.jp/article/cpb1958/24/4/24_4_632/_article/-char/en
https://globalresearchonline.net/ijpsrr/v85-2/03.pdf
https://pubmed.ncbi.nlm.nih.gov/16092412/
https://pubmed.ncbi.nlm.nih.gov/16092412/
https://www.chemsynthesis.com/base/chemical-structure-23331.html
https://patents.google.com/patent/US5158952A/en
https://patents.google.com/patent/US5158952A/en
https://patents.google.com/patent/US5158952A/en
https://pubmed.ncbi.nlm.nih.gov/19066725/
https://pubmed.ncbi.nlm.nih.gov/19066725/
https://pubmed.ncbi.nlm.nih.gov/19066725/
https://pubmed.ncbi.nlm.nih.gov/423197/
https://pubmed.ncbi.nlm.nih.gov/423197/
https://pubmed.ncbi.nlm.nih.gov/423197/
https://www.organic-chemistry.org/synthesis/heterocycles/benzo-fused/benzoxazoles.shtm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13195981?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

 To cite this document: BenchChem. [Application Note: Functionalization Strategies for 3-
Hydroxy-1,2-benzoxazole-6-carbaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13195981/docs#application-note-functionalization-
strategies-for-3-hydroxy-1-2-benzoxazole-6-carbaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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